3-cyclopropyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid

• IUPAC Name: 3-cyclopropyl-2-oxo-1H-benzimidazole-5-carboxylic acid
• InChI: InChI=1S/C11H10N2O3/c14-10(15)6-1-4-8-9(5-6)13(7-2-3-7)11(16)12-8/h1,4-5,7H,2-3H2,(H,12,16)(H,14,15)
• InChI Key: JOALTBZZXLKPMS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C3=C(C=CC(=C3)C(=O)O)NC2=O
• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol
• CAS RN: 1545947-91-8

Description

“3-cyclopropyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazole-5-carboxylic acid” is a chemical compound with the CAS Number: 1545947-91-8. It has a molecular weight of 218.21 and its IUPAC name is 1-cyclopropyl-2-hydroxy-1H-benzo[d]imidazole-6-carboxylic acid. It is in powder form.

Molecular Structure Analysis

The molecular formula of this compound is C11H10N2O3. The InChI code for this compound is 1S/C11H10N2O3/c14-10(15)6-1-4-8-9(5-6)13(7-2-3-7)11(16)12-8/h1,4-5,7H,2-3H2,(H,12,16)(H,14,15). This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a good solubility profile and can dissolve in various organic solvents.

Scientific Research Applications

Cyclocondensation Reactions

Cyclocondensation reactions involving 2-aminothiophenols and 1,2-biselectrophiles in aqueous media lead to the formation of benzothiazole-2-carboxylates. This process is facilitated by water, which lowers the energy barrier, highlighting the molecule's potential role in synthetic organic chemistry. Quantum chemical calculations and orbital interaction studies provide insights into the reaction mechanisms and the selectivity switch between different products, showcasing the molecule's relevance in facilitating complex organic syntheses (Dhameliya et al., 2017).

Fluorescent Chemosensor for pH Detection

A benzothiazole-based aggregation-induced emission luminogen (AIEgen) demonstrates multifluorescence emissions in dispersed or aggregated states, driven by tunable excited-state intramolecular proton transfer and restricted intramolecular rotation processes. This compound serves as a highly sensitive and reversible ratiometric fluorescent chemosensor for physiological pH fluctuations in biosamples and neutral water samples, indicating its application in biological and environmental monitoring (Li et al., 2018).

Antiallergic Activity

The synthesis of 5-oxo-5H-[1]benzopyrano[2,3-b]pyridine-3-carboxylic acids and their tetrazole analogues has shown significant antiallergic activity. These compounds, through their structural modifications, have demonstrated the potential to act as potent antiallergic agents, surpassing the activity of disodium cromoglycate, indicating their importance in developing new therapeutic agents for allergic conditions (Nohara et al., 1985).

Metabolite Detection in Human Urine

The molecule has been implicated in the detection and quantification of pyrethroid metabolites in human urine, showcasing its relevance in analytical chemistry for monitoring exposure to synthetic pyrethroids. The developed method emphasizes the compound's utility in environmental and occupational health studies (Arrebola et al., 1999).

Angiotensin II Receptor Antagonistic Activities

Benzimidazole derivatives bearing acidic heterocycles have been synthesized and evaluated for their angiotensin II receptor antagonistic activities. These studies demonstrate the compound's potential in the development of therapeutics for conditions such as hypertension, showing its impact on drug discovery and pharmacology (Kohara et al., 1996).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has a signal word of "Warning". Hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

The compound, also known as 3-cyclopropyl-2-oxo-1H-benzimidazole-5-carboxylic acid, is a derivative of imidazole . Imidazole derivatives are known to interact with multiple receptors, making them a key structural motif in drug design . .

Mode of Action

Imidazole derivatives, which this compound is a part of, are known for their broad range of chemical and biological properties . They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Biochemical Pathways

Imidazole derivatives are known to modulate physicochemical properties and the pka profile of therapeutic leads . They are also known to enable a useful functional handle for further derivatization .

Pharmacokinetics

Imidazole, which this compound is derived from, is known to be highly soluble in water and other polar solvents , which could potentially impact its bioavailability.